4-Ethoxy-2-(methylsulfanyl)pyrimidine
Cat. No. B8780807
M. Wt: 170.23 g/mol
InChI Key: UWJMDCWYJQHBKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:11][CH2:12][O-:13].[CH3:14][CH2:15][OH:16].[Cl:1][c:2]1[n:3][c:4]([S:8][CH3:9])[n:5][cH:6][cH:7]1.[Na+:10]>>[c:2]1([O:13][CH2:12][CH3:11])[n:3][c:4]([S:8][CH3:9])[n:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CC[O-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
CCO
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
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reactant
|
|
Smiles
|
CSc1nccc(Cl)n1
|
|
Name
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|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
CCOc1ccnc(SC)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
